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Introduction
Butoxycarboxim is a systemic oxime carbamate insecticide and acaricide, primarily used to

control sucking insects on various crops. Understanding its environmental fate is crucial for

assessing its ecological impact and ensuring responsible use. This technical guide provides an

in-depth overview of the known environmental degradation pathways of Butoxycarboxim,

including both abiotic and biotic processes. The information is compiled from publicly available

scientific literature and databases, focusing on providing quantitative data, outlining

experimental approaches, and visualizing the degradation pathways.

Abiotic Degradation Pathways
Abiotic degradation refers to the breakdown of a chemical substance by non-biological

processes. For Butoxycarboxim, the primary abiotic degradation pathways are hydrolysis and

atmospheric photo-oxidation.

Hydrolysis
Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical

bonds. The rate of hydrolysis of Butoxycarboxim is highly dependent on the pH of the

surrounding medium. It is most stable in acidic conditions and degrades more rapidly in neutral

to alkaline environments.
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Table 1: Hydrolysis Half-life of Butoxycarboxim at Different pH Levels[1][2]

pH Half-life (days)

5 501

7 18

9 16

Atmospheric Degradation
In the atmosphere, Butoxycarboxim is expected to exist in both vapor and particulate phases.

The vapor phase of Butoxycarboxim is susceptible to degradation by photochemically-

produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is

approximately 1.4 days.[2] Butoxycarboxim is not expected to be susceptible to direct

photolysis by sunlight.[1]

Biotic Degradation Pathways
Biotic degradation involves the breakdown of organic compounds by living organisms, primarily

microorganisms. In the environment, Butoxycarboxim is subject to microbial degradation in

soil and water.

Soil Metabolism
The primary route of biotic degradation of Butoxycarboxim in soil involves two main

processes: hydrolysis of the carbamate ester linkage and oxidation of the sulfur atom. The

reported half-life of Butoxycarboxim in soil is approximately 41 to 44 days at 20°C.

The initial step in the microbial degradation is often the hydrolysis of the carbamate bond, a

reaction that can be catalyzed by various microbial hydrolases. This cleavage results in the

formation of 3-methylsulfonyl-2-butanone oxime and N-methylcarbamic acid. The N-

methylcarbamic acid is unstable and readily decomposes to methylamine and carbon dioxide.

Simultaneously or subsequently, the sulfur atom in the Butoxycarboxim molecule can be

oxidized to form Butoxycarboxim sulfoxide. This sulfoxide can be further oxidized to

Butoxycarboxim sulfone, which is the parent Butoxycarboxim molecule itself.
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While specific microorganisms capable of degrading Butoxycarboxim are not extensively

documented, studies on other carbamates suggest that a wide range of soil bacteria and fungi

possess the necessary enzymes for their breakdown. Notably, bacteria of the genus

Rhodococcus have been identified as being capable of hydrolyzing the carbamate bond of

pesticides.

The proposed biotic degradation pathway of Butoxycarboxim in soil is visualized in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b166929?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Butoxycarboxim
https://www.echemi.com/products/pd180521105703-butoxycarboxim.html
https://www.benchchem.com/product/b166929#environmental-degradation-pathways-of-butoxycarboxim
https://www.benchchem.com/product/b166929#environmental-degradation-pathways-of-butoxycarboxim
https://www.benchchem.com/product/b166929#environmental-degradation-pathways-of-butoxycarboxim
https://www.benchchem.com/product/b166929#environmental-degradation-pathways-of-butoxycarboxim
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166929?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

